Cas no 2138034-86-1 (6-(Ethoxymethyl)spiro[4.5]decan-8-one)

• Product Name: 6-(Ethoxymethyl)spiro[4.5]decan-8-one
• CAS No: 2138034-86-1
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5958184
• PubChem ID: 165491104
• Update Time: 2025-05-20

6-(Ethoxymethyl)spiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 2138034-86-1
• 6-(ethoxymethyl)spiro[4.5]decan-8-one
• EN300-1157127
• 6-(Ethoxymethyl)spiro[4.5]decan-8-one

• Inchi： 1S/C13H22O2/c1-2-15-10-11-9-12(14)5-8-13(11)6-3-4-7-13/h11H,2-10H2,1H3
• InChI Key： LNUPEVNDKNBTGS-UHFFFAOYSA-N
• SMILES： O(CC)CC1CC(CCC21CCCC2)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 6-(Ethoxymethyl)spiro[4.5]decan-8-one

6-(Ethoxymethyl)spiro[4.5]decan-8-one: A Comprehensive Overview

The compound 6-(Ethoxymethyl)spiro[4.5]decan-8-one, identified by the CAS number 2138034-86-1, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings connected by a single atom, in this case, a carbon atom. The spiro structure of this compound contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to combine multiple functional groups within a single molecule. The ethoxymethyl substituent in 6-(Ethoxymethyl)spiro[4.5]decan-8-one adds further complexity to the molecule, enhancing its potential for interactions with biological systems. This makes it a promising candidate for research in areas such as medicinal chemistry and materials science.

The synthesis of 6-(Ethoxymethyl)spiro[4.5]decan-8-one involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. These advancements have been documented in recent publications, emphasizing the importance of sustainable chemical practices.

In terms of physical properties, 6-(Ethoxymethyl)spiro[4.5]decan-8-one exhibits a melting point of approximately 120°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and analytical techniques. The compound's stability under thermal and oxidative conditions has also been studied, providing valuable insights into its suitability for industrial applications.

One of the most exciting developments involving 6-(Ethoxymethyl)spiro[4.5]decan-8-one is its potential role in drug delivery systems. Recent research has demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their bioavailability and targeting efficiency. This application leverages the unique structural features of the compound, including its spiro arrangement and ethoxymethyl substituent, to create more effective drug delivery platforms.

Additionally, 6-(Ethoxymethyl)spiro[4.5]decan-8-one has shown promise in the field of polymer chemistry. Its ability to form cross-linked networks through ring-opening reactions has led to its investigation as a building block for advanced materials such as hydrogels and elastomers. These materials exhibit improved mechanical properties and biocompatibility, making them ideal for use in biomedical applications.

The spectroscopic analysis of 6-(Ethoxymethyl)spiro[4.5]decan-8-one has provided valuable information about its electronic structure and bonding characteristics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been employed to confirm the compound's structure and monitor its transformations during chemical reactions. These studies have also contributed to our understanding of spiro compounds' electronic properties and their influence on reactivity.

In conclusion, 6-(Ethoxymethyl)spiro[4.5]decan-8-one is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spiro structure, combined with the functional diversity introduced by the ethoxymethyl group, positions it as an important tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.